1-(3-Cyclohexylmethoxy-5-ethoxyphenyl)ethanone

• Molecular Formula: C17H24O3
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 1-[3-(cyclohexylmethoxy)-5-ethoxyphenyl]ethanone
• InChI: InChI=1S/C17H24O3/c1-3-19-16-9-15(13(2)18)10-17(11-16)20-12-14-7-5-4-6-8-14/h9-11,14H,3-8,12H2,1-2H3
• InChI Key: ORNCHOWQWSIZIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1)C(=O)C)OCC2CCCCC2

Description

1-(3-Cyclohexylmethoxy-5-ethoxyphenyl)ethanone is a useful research compound. Its molecular formula is C17H24O3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3,5-Dihydroxyphenyl)ethanone (1.0 g) and ethyl bromide (0.531 ml) were dissolved at RT in DMF (20 ml), and sodium hydride (189 mg) was added. After stirring at 50° C. for 2 h, cyclohexylmethyl bromide (1.36 ml) was added, followed by further sodium hydride (315 mg). After stirring at 50° C. for another 2 h, the DMF was drawn off and the residue was taken up in EA, washed with water, dried, filtered and concentrated. The residue was purified using silica gel (80 g cartridge, n-heptane/EA gradient of 0-20% within 60 min). 378 mg of the title compound were obtained. LC-MS rt: 2.07 min [M+H]+: 277.2 (met. a)